Cas no 1256822-31-7 (2,2-difluoro-2-(6-methoxypyridin-3-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(6-methoxypyridin-3-yl)ethan-1-amine
• CAS No: 1256822-31-7
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 6472549
• PubChem ID: 129915378
• Update Time: 2025-05-20

2,2-difluoro-2-(6-methoxypyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(6-methoxypyridin-3-yl)ethan-1-amine
• 1256822-31-7
• EN300-1930789

• Inchi： 1S/C8H10F2N2O/c1-13-7-3-2-6(4-12-7)8(9,10)5-11/h2-4H,5,11H2,1H3
• InChI Key： JQJYCMUGICHVID-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=NC(=CC=1)OC)F

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 2,2-difluoro-2-(6-methoxypyridin-3-yl)ethan-1-amine

Introduction to 2,2-difluoro-2-(6-methoxypyridin-3-yl)ethan-1-amine (CAS No. 1256822-31-7)

2,2-difluoro-2-(6-methoxypyridin-3-yl)ethan-1-amine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1256822-31-7, represents a promising scaffold for the development of novel therapeutic agents. The presence of both fluorine atoms and a methoxypyridine moiety enhances its potential as an intermediate in synthetic chemistry, particularly in the design of bioactive molecules targeting various disease pathways.

The molecular structure of 2,2-difluoro-2-(6-methoxypyridin-3-yl)ethan-1-amine consists of a central ethylamine backbone substituted with two fluorine atoms at the 2-position and a 6-methoxypyridine group at the 3-position. This arrangement imparts distinct electronic and steric characteristics, making it a versatile building block for medicinal chemists. The fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, play a crucial role in optimizing pharmacokinetic profiles. Meanwhile, the methoxypyridine ring contributes to hydrogen bonding interactions and enhances solubility, which are critical factors in drug design.

Recent advancements in computational chemistry have highlighted the importance of fluorinated pyridines in drug discovery. Studies indicate that compounds incorporating such motifs often exhibit improved binding affinities to biological targets due to their ability to engage hydrophobic pockets and form strong hydrogen bonds. In particular, 2,2-difluoro-2-(6-methoxypyridin-3-yl)ethan-1-amine has been explored as a key intermediate in synthesizing kinase inhibitors, which are widely used in oncology treatments. The fluorine atoms' electronic effects can fine-tune the compound's interaction with ATP-binding sites, leading to enhanced inhibitory activity.

The methoxypyridine substituent in CAS No. 1256822-31-7 also contributes to the compound's versatility. Methoxypyridines are frequently employed in medicinal chemistry due to their ability to serve as pharmacophores in multiple drug classes. For instance, they have been shown to enhance receptor binding by providing additional hydrogen bonding opportunities. Moreover, the methoxy group can influence metabolic pathways, potentially increasing drug bioavailability. This dual functionality makes 2,2-difluoro-2-(6-methoxypyridin-3-yl)ethan-1-amine a valuable candidate for further derivatization.

In light of these properties, researchers have investigated CAS No. 1256822-31-7 as a precursor for developing novel antiviral and anti-inflammatory agents. Preliminary studies suggest that derivatives of this compound may exhibit potent activity against enzymes involved in viral replication or inflammatory responses. The fluorinated pyridine core is particularly attractive because it allows for structural modifications that can selectively target specific disease mechanisms without off-target effects. Such selectivity is essential for improving therapeutic outcomes and minimizing side effects.

The synthesis of CAS No. 1256822-31-7 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations such as alkylation and methylation. Advanced techniques like flow chemistry have been explored to improve reaction efficiency and scalability. These synthetic strategies underscore the compound's significance as a chemical entity with practical applications beyond academic research.

From a regulatory perspective, CAS No. 1256822-31-7 must be handled under appropriate laboratory conditions due to its reactivity and potential health hazards associated with organic intermediates. While it is not classified as a hazardous material under standard definitions, proper safety protocols should be followed during handling and storage to prevent accidental exposure or degradation. Collaborative efforts between synthetic chemists and regulatory experts ensure that compounds like CAS No. 1256822-31-7 are developed responsibly.

The future prospects of CAS No. 1256822-31-7 in pharmaceutical research are promising, given its structural features and potential therapeutic applications. Ongoing studies aim to expand its utility by exploring new synthetic pathways and evaluating its efficacy in preclinical models. As computational methods continue to evolve, virtual screening techniques will further accelerate the discovery of novel derivatives with enhanced pharmacological properties. This synergy between experimental synthesis and computational modeling holds great promise for unlocking the full potential of fluorinated pyridines like CAS No. 1256822-31-7.